Cas no 61268-33-5 (Trisulfide, dibenzoyl)

• Product Name: Trisulfide, dibenzoyl
• CAS No: 61268-33-5
• MF: C₁₄H₁₀O₂S₃
• MW: 306.422999858856
• CID: 486454
• PubChem ID: 12350595
• Update Time: 2025-04-19

Trisulfide, dibenzoyl Chemical and Physical Properties

Names and Identifiers

• Trisulfide, dibenzoyl
• S-(benzoyldisulfanyl) benzenecarbothioate
• (Trisulfane-1,3-diyl)bis(phenylmethanone)
• 61268-33-5
• DTXSID70493243

• Inchi： 1S/C14H10O2S3/c15-13(11-7-3-1-4-8-11)17-19-18-14(16)12-9-5-2-6-10-12/h1-10H
• InChI Key： OQQUTVSCNMFMID-UHFFFAOYSA-N
• SMILES： S(C(C1C=CC=CC=1)=O)SSC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 305.9844
• Monoisotopic Mass: 305.98429308g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 110Ų

Experimental Properties

• PSA: 34.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives